![molecular formula C12H10F3NOS B030318 {4-Methyl-2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-5-yl}methanol CAS No. 317318-96-0](/img/structure/B30318.png)
{4-Methyl-2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-5-yl}methanol
Cat. No. B030318
Key on ui cas rn:
317318-96-0
M. Wt: 273.28 g/mol
InChI Key: SEHCYQHVWYXBGI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07241901B2
Procedure details
Methyl 4-methyl-2-[4-(trifluoromethyl)phenyl]]thiazole-5-carboxylate (20.0 g, 66.4 mmol) obtained from Example 1 was dissolved in anhydrous dichloromethane (500 ml) under nitrogen atmosphere, and the reaction mixture was cooled to −78° C. Diisobutyl aluminum hydride (DIBAL-H, 166 ml, 1.0 M hexane solution, 2.5 eq.) was slowly added to the solution for 30 minutes, and the mixture was reacted for another 30 minutes at the same temperature. Subsequently, the temperature was raised to −10° C. and reacted for 30 minutes. After completion of the reaction, an excessive diisobutyl aluminum hydride was removed by ethyl acetate. The resultant residue was extracted by 10% sulfuric acid and ethyl acetate, followed by drying over magnesium sulfate. The resultant mixture was purified on silica flash column, followed by evaporation under reduced pressure to thereby yield 17.5 g of the title compound (yield: 96.4%).
Name
Yield
96.4%
Identifiers
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REACTION_CXSMILES
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[CH3:1][C:2]1[N:3]=[C:4]([C:11]2[CH:16]=[CH:15][C:14]([C:17]([F:20])([F:19])[F:18])=[CH:13][CH:12]=2)[S:5][C:6]=1[C:7](OC)=[O:8].[H-].C([Al+]CC(C)C)C(C)C>ClCCl>[CH3:1][C:2]1[N:3]=[C:4]([C:11]2[CH:12]=[CH:13][C:14]([C:17]([F:20])([F:18])[F:19])=[CH:15][CH:16]=2)[S:5][C:6]=1[CH2:7][OH:8] |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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20 g
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|
Type
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reactant
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|
Smiles
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CC=1N=C(SC1C(=O)OC)C1=CC=C(C=C1)C(F)(F)F
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|
Name
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|
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Quantity
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500 mL
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|
Type
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solvent
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|
Smiles
|
ClCCl
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Step Two
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Name
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|
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Quantity
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166 mL
|
|
Type
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reactant
|
|
Smiles
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[H-].C(C(C)C)[Al+]CC(C)C
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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-78 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
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the mixture was reacted for another 30 minutes at the same temperature
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|
Duration
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30 min
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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Subsequently, the temperature was raised to −10° C.
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CUSTOM
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Type
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CUSTOM
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|
Details
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reacted for 30 minutes
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|
Duration
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30 min
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
After completion of the reaction
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
an excessive diisobutyl aluminum hydride was removed by ethyl acetate
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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The resultant residue was extracted by 10% sulfuric acid and ethyl acetate
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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by drying over magnesium sulfate
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CUSTOM
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Type
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CUSTOM
|
|
Details
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The resultant mixture was purified on silica flash column
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Outcomes
Product
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Name
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|
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Type
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product
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|
Smiles
|
CC=1N=C(SC1CO)C1=CC=C(C=C1)C(F)(F)F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 17.5 g | |
| YIELD: PERCENTYIELD | 96.4% | |
| YIELD: CALCULATEDPERCENTYIELD | 96.4% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
